Cas no 77177-12-9 ((1-methyl-1H-1,2,3-triazol-5-yl)methanol)

• Product Name: (1-methyl-1H-1,2,3-triazol-5-yl)methanol
• CAS No: 77177-12-9
• MF: C₄H₇N₃O
• MW: 113.117880105972
• MDL: MFCD19273577
• CID: 4460655
• PubChem ID: 12654348
• Update Time: 2025-09-27

(1-methyl-1H-1,2,3-triazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-methanol, 1-methyl-
• 1-methyl-1H-1,2,3-Triazole-5-methanol
• (3-Methyl-3H-[1,2,3]triazol-4-yl)-methanol
• (1-METHYL-1H-1,2,3-TRIAZOL-5-YL)METHANOL
• 1-Methyl-5-hydroxymethyl-1,2,3-triazole
• DTXCID20456641
• MFCD19273577
• SCHEMBL2646281
• AS-43662
• 827-994-6
• DTXSID90505832
• AKOS022445936
• Z1251355468
• EN300-214584
• (3-methyltriazol-4-yl)methanol
• 77177-12-9
• DA-02905
• (3-METHYL-1,2,3-TRIAZOL-4-YL)METHANOL
• CS-0127651
• (1-methyl-1H-1,2,3-triazol-5-yl)methanol

• MDL： MFCD19273577
• Inchi： 1S/C4H7N3O/c1-7-4(3-8)2-5-6-7/h2,8H,3H2,1H3
• InChI Key： DLLDJWMWMVUIDZ-UHFFFAOYSA-N
• SMILES： N1(C)C(CO)=CN=N1

Computed Properties

• Exact Mass: 113.058911855Da
• Monoisotopic Mass: 113.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 279.0±32.0 °C at 760 mmHg
• Flash Point: 122.5±25.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1-methyl-1H-1,2,3-triazol-5-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-methyl-1H-1,2,3-triazol-5-yl)methanol

Comprehensive Overview of 1H-1,2,3-Triazole-5-methanol, 1-methyl- (CAS No. 77177-12-9)

1H-1,2,3-Triazole-5-methanol, 1-methyl- (CAS No. 77177-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a triazole ring and a hydroxymethyl group, serves as a versatile building block in synthetic chemistry. Its unique molecular structure makes it invaluable for developing novel drugs, bioconjugates, and functional materials. Researchers are particularly interested in its role as a bioisostere, which can enhance the pharmacokinetic properties of lead compounds.

The growing demand for 1-methyl-1H-1,2,3-triazole-5-methanol is driven by its applications in click chemistry, a field that has revolutionized drug discovery and materials science. Click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), often utilize triazole derivatives due to their stability and modularity. This compound’s compatibility with green chemistry principles further boosts its appeal, as industries seek sustainable alternatives to traditional synthetic methods.

In recent years, CAS 77177-12-9 has been explored for its potential in antiviral drug development, aligning with global efforts to combat emerging pathogens. Its structural similarity to nucleoside analogs allows it to interfere with viral replication mechanisms, making it a candidate for broad-spectrum therapeutics. Additionally, its use in crop protection formulations highlights its agrochemical relevance, particularly in designing next-generation fungicides and herbicides.

The synthesis of 1H-1,2,3-triazole-5-methanol derivatives typically involves multi-step protocols, including cyclization and functional group transformations. Advances in flow chemistry and catalytic methods have streamlined production, reducing costs and environmental impact. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming structural integrity.

Market trends indicate rising investments in high-value fine chemicals, with 1-methyl-1,2,3-triazole-5-methanol positioned as a key intermediate. Its adoption in peptide mimetics and metal-organic frameworks (MOFs) underscores its interdisciplinary utility. As regulatory agencies emphasize safer chemical alternatives, this compound’s low toxicity profile aligns with REACH compliance and other global standards.

Future research directions may focus on optimizing scalable synthetic routes and expanding its applications in biomedical imaging or drug delivery systems. Collaborative efforts between academia and industry will likely accelerate innovation, addressing unmet needs in healthcare and sustainable agriculture. For researchers sourcing CAS 77177-12-9, verifying supplier credentials and analytical certificates is critical to ensure quality and reproducibility.

In summary, 1H-1,2,3-Triazole-5-methanol, 1-methyl- exemplifies the convergence of synthetic efficiency and functional versatility. Its role in cutting-edge science—from precision medicine to smart materials—solidifies its status as a compound of enduring scientific and industrial significance.